![molecular formula C2HN2NaS2 B052106 5-Mercapto-1,2,3-thiadiazole sodium salt CAS No. 114373-57-8](/img/structure/B52106.png)
5-Mercapto-1,2,3-thiadiazole sodium salt
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Overview
Description
5-Mercapto-1,2,3-thiadiazole sodium salt, also known as MTST, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. It is a sulfur-containing heterocyclic compound that has been synthesized and studied extensively for its unique properties and potential benefits.
Mechanism of Action
5-Mercapto-1,2,3-thiadiazole sodium salt has been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The mechanism of action of this compound is believed to be due to its ability to scavenge free radicals and inhibit the production of reactive oxygen species.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, such as reducing lipid peroxidation, improving liver function, and reducing inflammation. It has also been studied for its potential neuroprotective effects, as it has been found to inhibit the production of pro-inflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
5-Mercapto-1,2,3-thiadiazole sodium salt has several advantages for lab experiments, including its low cost, ease of synthesis, and stability. However, there are also limitations to its use, such as its potential toxicity and the need for careful handling due to its reactive nature.
Future Directions
There are several future directions for research on 5-Mercapto-1,2,3-thiadiazole sodium salt, including its potential use as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. It could also be studied for its potential applications in the field of energy storage and conversion, as well as its use as a sensor for various analytes.
In conclusion, this compound is a promising compound with potential applications in various scientific research fields. Its unique properties and potential benefits make it a valuable compound for further study and exploration.
Synthesis Methods
5-Mercapto-1,2,3-thiadiazole sodium salt can be synthesized through various methods, including the reaction of thiourea with sodium hypochlorite or the reaction of thiosemicarbazide with sodium hypochlorite. The synthesis process involves the addition of sodium hydroxide to the reaction mixture to obtain the final product.
Scientific Research Applications
5-Mercapto-1,2,3-thiadiazole sodium salt has been widely used in scientific research as a ligand in coordination chemistry, as well as a reagent in organic synthesis. It has also been studied for its potential applications in the field of electrochemistry, as it exhibits excellent electrocatalytic activity for various reactions.
properties
IUPAC Name |
sodium;thiadiazole-5-thiolate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2N2S2.Na/c5-2-1-3-4-6-2;/h1,5H;/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVUPQFWBIIOQQE-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SN=N1)[S-].[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HN2NaS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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